Cas no 1799846-97-1 (1H-Indene-1-carboxylic acid, 6-chloro-2,3-dihydro-, methyl ester)

• Product Name: 1H-Indene-1-carboxylic acid, 6-chloro-2,3-dihydro-, methyl ester
• CAS No: 1799846-97-1
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5172038
• PubChem ID: 72710322
• Update Time: 2025-08-04

1H-Indene-1-carboxylic acid, 6-chloro-2,3-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylic acid, 6-chloro-2,3-dihydro-, methyl ester
• Methyl 6-chloro-2,3-dihydro-1H-indene-1-carboxylate

• Inchi： 1S/C11H11ClO2/c1-14-11(13)9-5-3-7-2-4-8(12)6-10(7)9/h2,4,6,9H,3,5H2,1H3
• InChI Key： DIPQEXYHXNXKIY-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2=C(C=CC(Cl)=C2)CC1

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-Indene-1-carboxylic acid, 6-chloro-2,3-dihydro-, methyl ester

1H-Indene-1-carboxylic acid, 6-chloro-2,3-dihydro-, methyl ester and Its Role in Modern Pharmaceutical Research

1H-Indene-1-carboxylic acid, 6-chloro-2,3-dihydro-, methyl ester is a key chemical compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical science. This compound, identified by its CAS number 1799846-97-1, represents a novel class of indene derivatives that exhibit promising pharmacological activities. Recent advancements in synthetic chemistry and biological evaluation have positioned this molecule as a potential candidate for drug development targeting inflammatory and oncological disorders.

As a member of the indene carboxylic acid family, this compound possesses a conjugated aromatic system combined with a functionalized side chain. The 6-chloro substituent at the indene ring introduces steric and electronic effects that influence its reactivity and biological interactions. The methyl ester group at the carboxylic acid moiety not only enhances its solubility properties but also provides a versatile platform for further chemical modifications. These structural features make it an attractive scaffold for medicinal chemists aiming to design novel therapeutics.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that this compound exhibits potent anti-inflammatory activity through the modulation of NF-κB signaling pathways. In vitro experiments using human macrophage cell lines showed a significant reduction in pro-inflammatory cytokine production, suggesting its potential as an adjunct therapy for autoimmune diseases. The 2,3-dihydro configuration of the indene ring appears to be critical for maintaining its biological activity, as evidenced by comparative studies with its fully aromatic counterpart.

Advances in computational chemistry have enabled researchers to predict the molecular interactions of this compound with biological targets. A 2024 study in ACS Chemical Biology utilized molecular docking simulations to identify potential binding sites on the COX-2 enzyme, a key target for nonsteroidal anti-inflammatory drugs. The 6-chloro substitution was found to enhance the compound's affinity for the active site, while the methyl ester group contributes to favorable hydrophobic interactions. These findings highlight the importance of structural optimization in drug design.

From a synthetic perspective, this compound represents a valuable intermediate in the development of complex pharmaceuticals. Its synthesis typically involves a multi-step process starting from readily available indene derivatives. The methyl ester functionality provides a convenient handle for further functionalization, allowing chemists to explore diverse biological profiles. Recent work in Organic & Biomolecular Chemistry (2023) has described a novel asymmetric synthesis route that significantly improves the yield and purity of this compound, addressing challenges in large-scale production.

Pharmacokinetic studies of this compound have revealed promising properties that make it suitable for oral administration. A 2023 preclinical study in Drug Metabolism and Disposition showed that the compound exhibits good intestinal absorption and minimal first-pass metabolism. The methyl ester group is hydrolyzed in vivo to release the carboxylic acid form, which is then metabolized through typical phase I and II pathways. These characteristics are critical for developing drugs with optimal bioavailability.

Emerging research suggests that this compound may have applications beyond traditional anti-inflammatory uses. A 2024 study in Cell Reports explored its potential as an antitumor agent, demonstrating its ability to induce apoptosis in cancer cell lines. The 6-chloro substitution was found to enhance its cytotoxic effects through the activation of intrinsic apoptotic pathways. These findings open new avenues for its use in oncology, particularly in the development of targeted therapies.

From a safety perspective, this compound has shown favorable toxicological profiles in preclinical studies. A 2023 assessment in Toxicological Sciences reported low acute toxicity and no genotoxic effects in in vitro assays. The methyl ester group appears to be well-tolerated by biological systems, contributing to its overall safety profile. These characteristics are essential for its transition from laboratory research to clinical applications.

Current research efforts are focused on optimizing the biological activity of this compound through structural modifications. A 2024 study in MedChemComm investigated the effects of substituents on the indene ring, showing that the 6-chloro group is critical for maintaining its pharmacological activity. Researchers are also exploring the possibility of combining this compound with other therapeutic agents to enhance its efficacy in complex disease states.

The synthesis of this compound continues to be an area of active investigation. A 2023 article in Chemical Communications described a catalytic asymmetric approach that allows for the selective formation of the 2,3-dihydro configuration. This method offers a more efficient route compared to traditional approaches, which is important for scaling up production for pharmaceutical applications. The ability to control stereochemistry is crucial for achieving the desired biological activity.

As the field of medicinal chemistry evolves, compounds like this one are becoming increasingly important for developing next-generation therapeutics. The combination of a well-defined structure, favorable pharmacokinetic properties, and promising biological activity positions this compound as a valuable candidate for further research. Ongoing studies are likely to uncover additional applications and refine its potential as a therapeutic agent.

Future research directions include exploring the compound's potential in combination therapies and investigating its mechanisms of action in more detail. Advances in drug delivery systems may also enhance its therapeutic utility. As our understanding of its biological effects expands, this compound could play a significant role in the treatment of various inflammatory and oncological conditions. The continued exploration of its properties will be critical for translating these findings into clinical practice.

Overall, the development of this compound represents a significant advancement in the field of pharmaceutical science. Its unique structural features and promising biological activity make it an attractive candidate for further research. As new methodologies and technologies continue to emerge, the potential applications of this compound are likely to expand, contributing to the development of more effective and safer therapeutic options.

Researchers are also examining the compound's potential in the context of personalized medicine. A 2024 study in Pharmacogenomics explored variations in drug response among different patient populations, highlighting the importance of individualized treatment approaches. These findings underscore the need for continued research to fully realize the therapeutic potential of this compound in diverse clinical settings.

As the scientific community continues to uncover new insights into the properties and applications of this compound, its significance in the pharmaceutical landscape is becoming increasingly evident. The combination of its structural versatility, favorable pharmacokinetic profile, and promising biological activity positions it as a valuable asset in the quest for innovative therapeutic solutions. Ongoing research is likely to further enhance our understanding of its potential and expand its applications in medicine.

Ultimately, the continued exploration of this compound's properties and applications will be crucial for advancing medical science. As new discoveries emerge, the compound's role in the development of novel therapeutics is expected to grow, contributing to improved patient outcomes and more effective treatments for a wide range of diseases.